Cas no 76245-10-8 (2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans)

• Product Name: 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans
• CAS No: 76245-10-8
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• MDL: MFCD32852812
• CID: 5671577
• PubChem ID: 68797105
• Update Time: 2025-06-26

2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2,5-dicarboxylic acid, 2,5-dimethyl ester, (2R,5S)-rel-
• 76245-10-8
• dimethyl (2S,5R)-1,4-dioxane-2,5-dicarboxylate
• SCHEMBL3809389
• 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate
• EN300-27108831
• 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans

• MDL： MFCD32852812
• Inchi： 1S/C8H12O6/c1-11-7(9)5-3-14-6(4-13-5)8(10)12-2/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： YTJFNYOCDXQECS-OLQVQODUSA-N
• SMILES： O1C[C@@H](C(=O)OC)OC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 204.06338810g/mol
• Monoisotopic Mass: 204.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 247.0±35.0 °C(Predicted)

Additional information on 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans

Introduction to 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans and Its Significance in Modern Chemical Research

2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans, identified by the CAS number 76245-10-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and structural properties, has garnered attention for its potential applications in drug design and synthetic chemistry. The compound's name highlights its specific substituents and chiral centers, which are crucial for understanding its behavior and utility in various scientific contexts.

The CAS number 76245-10-8 provides a unique identifier for this chemical entity, facilitating its recognition and study in academic and industrial settings. The presence of dimethyl groups at the 2- and 5-positions of the dioxane ring introduces specific steric and electronic effects that influence the molecule's reactivity and interactions with biological targets. The (2R,5S) configuration further specifies the stereochemical arrangement of the molecule, which is critical for its biological activity and pharmacological properties.

Recent advancements in the field of chemical biology have highlighted the importance of chiral compounds like 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans in developing novel therapeutic agents. The dioxane core structure is known for its versatility in mimicking natural biomolecules and has been explored in various drug discovery initiatives. The trans configuration of the carboxylate groups adds an additional layer of complexity to the molecule's interactions with biological systems, making it a promising candidate for further investigation.

In the realm of synthetic chemistry, 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans serves as a valuable building block for constructing more complex molecules. Its rigid dioxane backbone provides a stable scaffold upon which functional groups can be introduced or modified. This flexibility has been exploited in the development of novel polymers and materials with tailored properties. Additionally, the compound's ability to undergo selective reactions makes it useful in cross-coupling reactions and other synthetic transformations that are essential for constructing complex organic molecules.

The pharmaceutical industry has shown particular interest in chiral compounds due to their potential to exhibit enantioselective activity. 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans exemplifies this trend by incorporating multiple stereocenters that can be fine-tuned to achieve desired pharmacological effects. Research into this compound has revealed its potential as a precursor for drugs targeting neurological disorders and inflammatory conditions. The precise stereochemistry of the molecule is believed to play a crucial role in modulating its interaction with biological receptors and enzymes.

Recent studies have also explored the use of 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate, trans in materials science applications. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations under mild conditions. Furthermore, the dioxane core has been incorporated into supramolecular assemblies designed to mimic natural structures found in biological systems.

The synthesis of 2,5-dimethyl (2R,5S)-1,4-dioxane-2,5-dicarboxylate(trans) presents unique challenges due to its complex stereochemistry. However， recent advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. These methods leverage innovative catalysts and reaction conditions that enhance selectivity and yield. The ability to synthesize such complex molecules with precision is crucial for advancing research in chemical biology and drug discovery.

The future prospects for CAS number 76245-10-8 are promising as ongoing research continues to uncover new applications for this versatile compound. Its potential as a building block for pharmaceuticals， polymers， and advanced materials positions it as a cornerstone of modern chemical research。 As scientists delve deeper into understanding its properties， we can expect to see further innovations that will impact multiple industries.